Cas no 113627-25-1 (cis (2,3)-Dihydro Tetrabenazine)

cis (2,3)-Dihydro Tetrabenazine Properties

Names and Identifiers

• cis (2,3)-Dihydro Tetrabenazine
• (2R,3S,11bS)-rel-1,3,4,6,7,11b-Hexahydro-9,10-diMethoxy-3-(2-Methylpropyl)-2H-benzo[a]quinolizin-2-ol
• (2α,3α,11bα)-1,3,4,6,7,11b-Hexahydro-9,10-diMethoxy-3 -(2-Methylpropyl)-2H-benzo[a]quinolizin-2-ol
• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H -pyrido[2,1-a]isoquinolin-2-ol
• WEQLWGNDNRARGE-DJIMGWMZSA
• (2α,3α,11bα)-1,3,4,6,7,11b-Hexahydro-9,10-diMethoxy-3 -(2-Methylpropyl)-2H-benzo[a]quinolizin-2-ol
• Dihydrotetrabenazine, (2R,3S,11bS)-
• SCHEMBL2755532
• (-)-beta-Htbz
• 924854-62-6
• 113627-25-1
• MFCD11113300
• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11bhexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• (2R,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizin-2-ol
• AS-53867
• UNII-TDG3R6D9Z7
• J-002998
• (2R,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• (-)-.BETA.-DIHYDROTETRABENAZINE
• TDG3R6D9Z7
• AKOS015852346
• (2R,3S,11bS)-Dihydrotetrabenazine
• P17220
• BDBM50342821
• (-)-.BETA.-HTBZ
• CHEMBL1770802
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2R,3S,11bS)-
• (-)-beta-Dihydrotetrabenazine
• (2R,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2R,3S,11bS)-
• Cis(2,3)-dihydro tetrabenazine
• (2R,3S,11BS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2h,3h,4h,6h,7h,11bH-pyrido[2,1-a]isoquinolin-2-ol
• +Expand

• InChIKey： WEQLWGNDNRARGE-OIISXLGYSA-N
• Inchi： InChI=1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17+/m1/s1
• SMILES： CC(C)C[C@@H]1CN2CCC3=CC(=C(C=C3[C@H]2C[C@@H]1O)OC)OC

Computed Properties

• Exact Mass: 319.21500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.21474379g/mol
• Heavy Atom Count: 23
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• LogP: 2.96780
• PSA: 41.93000
• Melting Point: 156-158°C (dec.)